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Compound of Interest

Compound Name: 3-Methylbiphenyl

Cat. No.: B165614 Get Quote

An In-Depth Technical Guide to 3-Methylbiphenyl: Chemical Properties, Structure, and

Applications

Introduction
3-Methylbiphenyl, also known by synonyms such as 3-phenyltoluene and m-methylbiphenyl,

is a bicyclic aromatic hydrocarbon.[1][2] It belongs to the biphenyl family of organic

compounds, which are characterized by two phenyl rings connected by a single carbon-carbon

bond.[1] The structure of 3-methylbiphenyl consists of a biphenyl backbone with a methyl

group substituted at the third position of one of the benzene rings.[1][3] At room temperature, it

is a colorless to pale yellow liquid with a distinct aromatic odor.[1] This compound is of

significant interest to researchers and drug development professionals due to its utility as a

versatile building block in organic synthesis and its applications in materials science.[1][3] This

guide provides a comprehensive overview of its chemical properties, structure, synthesis, and

safe handling protocols.

Chemical Structure and Physicochemical Properties
The molecular formula for 3-Methylbiphenyl is C₁₃H₁₂.[1] The presence of the methyl group at

the meta-position of one of the phenyl rings influences its electronic properties and reactivity in

chemical transformations. Unlike its isomer, 2-methylbiphenyl, where the methyl group can

cause steric hindrance and affect the planarity of the two phenyl rings, 3-methylbiphenyl is
considered to be planar.[4]
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Below is a diagram illustrating the chemical structure of 3-Methylbiphenyl.

Caption: Chemical structure of 3-Methylbiphenyl.

A summary of the key physicochemical properties of 3-Methylbiphenyl is presented in the

table below.

Property Value Reference

Molecular Weight 168.23 g/mol [5][6]

Appearance Colorless to pale yellow liquid [1][7]

Melting Point 4-5 °C [5][8]

Boiling Point 272.7 °C [6][8]

Density ~1.014 g/mL at 20 °C [8][9]

Refractive Index 1.600 - 1.604 at 20 °C [7][8]

Solubility

Insoluble in water; soluble in

organic solvents like alcohol,

hexane, and ethyl acetate.

[1][3][6]

Flash Point >110 °C [3][8]

Vapor Pressure 0.00796 mmHg [5]

Spectroscopic Profile
The structural elucidation of 3-Methylbiphenyl is routinely confirmed using a combination of

spectroscopic techniques.

¹H NMR Spectroscopy: The proton NMR spectrum of 3-Methylbiphenyl will show

characteristic signals for the aromatic protons and the methyl group protons. The aromatic

protons will appear as a complex multiplet in the range of δ 7.0-7.6 ppm. The methyl protons

will present as a singlet at approximately δ 2.4 ppm.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides information on the carbon

framework of the molecule. The spectrum will show distinct signals for the methyl carbon and
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the various aromatic carbons.[5]

Infrared (IR) Spectroscopy: The IR spectrum of 3-Methylbiphenyl will exhibit characteristic

absorption bands for C-H stretching of the aromatic rings and the methyl group, as well as

C=C stretching vibrations within the aromatic rings.[5][10]

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M+) at an m/z

ratio corresponding to its molecular weight (168.23).[11] Fragmentation patterns can provide

further structural information.

Synthesis and Reactivity
Synthesis

3-Methylbiphenyl can be synthesized through various methods, with modern palladium-

catalyzed cross-coupling reactions being particularly common and efficient.[3] The Suzuki-

Miyaura coupling, which involves the reaction of an aryl halide with an arylboronic acid in the

presence of a palladium catalyst and a base, is a widely used method.

Below is a generalized workflow for the synthesis of 3-Methylbiphenyl via a Suzuki-Miyaura

coupling reaction.

3-Bromotoluene +
Phenylboronic Acid

Reaction Mixture
Pd Catalyst (e.g., Pd(PPh₃)₄)

+ Base (e.g., K₂CO₃)

Solvent (e.g., Toluene/Water)

Heating under Inert Atmosphere
Aqueous Workup

(Extraction)
Purification

(e.g., Column Chromatography)
3-Methylbiphenyl

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Methylbiphenyl.
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Experimental Protocol: Suzuki-Miyaura Coupling

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-

bromotoluene (1 equivalent), phenylboronic acid (1.2 equivalents), and a base such as

potassium carbonate (2 equivalents).

Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (0.02

equivalents).

Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

Add a degassed solvent system, such as a mixture of toluene and water.

Heat the reaction mixture to reflux with vigorous stirring for several hours, monitoring the

reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

Upon completion, cool the mixture to room temperature and add water.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain pure 3-
Methylbiphenyl.

Reactivity

The biphenyl ring system and the methyl group dictate the reactivity of 3-Methylbiphenyl. It
can undergo electrophilic aromatic substitution reactions, such as nitration and halogenation.[4]

The directing effects of the existing substituents will influence the position of the incoming

electrophile.

Applications in Research and Drug Development
3-Methylbiphenyl serves as a crucial intermediate in the synthesis of more complex organic

molecules.[1] Its structural motif is found in various compounds of interest in medicinal
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chemistry and materials science. It is also utilized in research for studies related to catalytic

hydrotreatment and as a component in the development of high-performance plastics and

resins.[3] Suppliers of fine chemicals often provide 3-Methylbiphenyl for research and

development purposes, including custom synthesis for the pharmaceutical industry.[8]

Safety, Handling, and Storage
Hazard Identification

Health Hazards: 3-Methylbiphenyl may cause skin, eye, and respiratory irritation.[1][5][6] It

can be harmful if swallowed and may be fatal if it enters the airways.[12] Some sources

indicate it may also cause drowsiness or dizziness.[12] The toxicological properties have not

been fully investigated.[6]

Environmental Hazards: It is considered very toxic to aquatic life with long-lasting effects.[12]

Handling and Personal Protection

Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[6]

[12]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[6]

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[6]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[6]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when

using this product.[6][12]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[6][13]
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First Aid Measures

Ingestion: If swallowed, do NOT induce vomiting. Immediately call a poison center or doctor.

[12]

Inhalation: Move the person to fresh air. Get medical attention if symptoms occur.[6]

Skin Contact: Wash skin with plenty of soap and water. Get medical aid if irritation develops

or persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6]

Conclusion
3-Methylbiphenyl is a valuable aromatic hydrocarbon with a well-defined chemical structure

and a range of applications, particularly in organic synthesis. A thorough understanding of its

chemical properties, spectroscopic profile, and reactivity is essential for its effective and safe

use in research and development. Adherence to proper safety and handling protocols is crucial

to mitigate potential health and environmental risks associated with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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